![molecular formula C11H7Cl2F3N2O2 B1469346 Ethyl 3,6-dichloro-8-(trifluoromethyl)imidazo[1,2-A]pyridine-2-carboxylate CAS No. 1237838-85-5](/img/structure/B1469346.png)
Ethyl 3,6-dichloro-8-(trifluoromethyl)imidazo[1,2-A]pyridine-2-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of ETPI is represented by the InChI code1S/C11H7Cl2F3N2O2/c1-2-20-10(19)7-8(13)18-4-5(11(14,15)16)3-6(12)9(18)17-7. This compound contains a pyridine ring and a trifluoromethyl group . Physical And Chemical Properties Analysis
ETPI is a solid at room temperature . Its molecular weight is 327.09 g/mol . The InChI code for ETPI is1S/C11H7Cl2F3N2O2/c1-2-20-10(19)7-8(13)18-4-5(11(14,15)16)3-6(12)9(18)17-7 .
Scientific Research Applications
Medicinal Chemistry
This compound, with its imidazo[1,2-a]pyridine core, is a valuable synthon in medicinal chemistry. It’s used to synthesize derivatives that exhibit a broad range of biological activities. These derivatives are explored for their potential as antibacterial, antifungal, and antiviral agents due to their ability to interact with various biological targets .
Agriculture
In the agricultural sector, compounds like Ethyl 3,6-dichloro-8-(trifluoromethyl)imidazo[1,2-A]pyridine-2-carboxylate are investigated for their use as precursors in the synthesis of pesticides. Their structural framework is conducive to creating substances that can protect crops from pests and diseases .
Industrial Applications
Industrially, this chemical serves as an intermediate in the synthesis of more complex compounds. Its reactivity with various reagents makes it a versatile building block for creating materials with specific properties required in manufacturing processes .
Environmental Impact Studies
Researchers study the environmental impact of such chemicals, including their biodegradability and toxicity. Understanding the environmental fate of these compounds is crucial for developing eco-friendly synthetic methods and for regulatory purposes .
Biotechnology Research
In biotechnology, the compound’s derivatives are used to study enzyme inhibition, which can lead to the development of new drugs. They are also used in the design of molecular probes that can bind to DNA or proteins, aiding in the understanding of biological processes .
Analytical Chemistry
This compound is used in analytical chemistry to develop new methods for the detection and quantification of biological substances. Its unique structure allows it to be used as a standard or a reagent in chromatography and spectrometry .
Material Science
In material science, researchers explore the electrical and optical properties of imidazo[1,2-a]pyridine derivatives. These properties are important for the development of new materials for electronics and photonics .
Drug Development
The compound is a key intermediate in the development of new therapeutic agents. Its incorporation into drug molecules can enhance their pharmacokinetic properties, making them more effective in treating diseases .
Safety and Hazards
The safety information available indicates that ETPI is classified under the GHS07 pictogram with the signal word “Warning”. The hazard statements associated with ETPI are H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
ethyl 3,6-dichloro-8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7Cl2F3N2O2/c1-2-20-10(19)7-8(13)18-4-5(12)3-6(9(18)17-7)11(14,15)16/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGMXLLNAAXMKHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N2C=C(C=C(C2=N1)C(F)(F)F)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7Cl2F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,6-dichloro-8-(trifluoromethyl)imidazo[1,2-A]pyridine-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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